2,3-dichloro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide

• IUPAC Name: 2,3-dichloro-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C18H16Cl2N4O3S/c19-14-3-1-4-16(18(14)20)28(26,27)22-9-2-12-24-17(25)6-5-15(23-24)13-7-10-21-11-8-13/h1,3-8,10-11,22H,2,9,12H2
• InChI Key: MZIALLJVEYRDLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C18H16Cl2N4O3S
• Molecular Weight: 439.3 g/mol

Description

2,3-dichloro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H16Cl2N4O3S and its molecular weight is 439.31. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has synthesized novel pyridazinone derivatives bearing benzenesulfonamide moiety, showing remarkable anticancer activity against a wide range of cancer cell lines, including leukemia and non-small cell lung cancer. One derivative, in particular, displayed significant activity with a GI(50) value of less than 0.1 μM, highlighting its potential as a lead compound for new anticancer agents I. G. Rathish et al., 2012. Similarly, novel indenopyridine derivatives were synthesized and demonstrated in vitro anticancer activity against the breast cancer cell line MCF7, with certain compounds showing higher potency than Doxorubicin, a reference drug M. Ghorab, M. Al-Said, 2012.

Antimicrobial Activity

A series of new pyrazoline and pyrazole derivatives incorporating benzenesulfonamide moieties were synthesized, showing significant antibacterial and antifungal activities S. Y. Hassan, 2013. These findings indicate the potential application of these compounds in developing new antimicrobial agents.

Enzyme Inhibition

Sulfonamide hybrids of Schiff bases were evaluated for their enzyme inhibition potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), two enzymes relevant in neurodegenerative diseases like Alzheimer's. Some compounds showed high inhibition percentages, suggesting their potential therapeutic applications N. Kausar et al., 2019.

Antioxidant Activity

The antioxidant potential of synthesized compounds was investigated, with some demonstrating significant scavenging activity. This suggests a potential role in combating oxidative stress-related diseases N. Kausar et al., 2019.